2-Oxo-2-((2-(trifluoromethyl)benzyl)amino)ethyl 3-acetylbenzoate

• IUPAC Name: [2-oxo-2-[[2-(trifluoromethyl)phenyl]methylamino]ethyl] 3-acetylbenzoate
• InChI: InChI=1S/C19H16F3NO4/c1-12(24)13-6-4-7-14(9-13)18(26)27-11-17(25)23-10-15-5-2-3-8-16(15)19(20,21)22/h2-9H,10-11H2,1H3,(H,23,25)
• InChI Key: CQWFNZYCDNWWKO-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=CC=C1)C(=O)OCC(=O)NCC2=CC=CC=C2C(F)(F)F
• Molecular Formula: C19H16F3NO4
• Molecular Weight: 379.3 g/mol

Description

The compound is an organic molecule with several functional groups, including a trifluoromethyl group, a benzyl group, an amino group, and an acetylbenzoate group. These groups suggest that the compound could have interesting chemical properties and potential applications in various fields, such as medicinal chemistry or materials science.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined by the arrangement of its functional groups. The trifluoromethyl group is a strong electron-withdrawing group, which could influence the electronic structure of the molecule. The benzyl group and the acetylbenzoate group are both aromatic, which could lead to interesting interactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the trifluoromethyl group could increase its lipophilicity, potentially improving its ability to cross biological membranes.

Scientific Research Applications

Mass Spectrometry Analysis

This compound can be used in mass spectrometry to help identify and quantify molecules in complex mixtures. .

Medicinal Chemistry

In medicinal chemistry, the trifluoromethyl group is known to improve the metabolic stability and bioavailability of pharmaceuticals. .

Organic Synthesis

The benzylic position of this compound is reactive, which makes it a valuable intermediate in organic synthesis. .

Proteomics Research

This compound can be utilized in proteomics research. .

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were used as a drug, its mechanism of action would depend on the biological target it interacts with.

Future Directions

The future directions for this compound would likely depend on its properties and potential applications. For example, if it shows promising biological activity, it could be further developed as a drug.